![molecular formula C21H21ClN4OS B2935025 N-[4-(benzylsulfanyl)-1,5-dicyano-3-azaspiro[5.5]undeca-1,4-dien-2-yl]-2-chloroacetamide CAS No. 402954-45-4](/img/structure/B2935025.png)
N-[4-(benzylsulfanyl)-1,5-dicyano-3-azaspiro[5.5]undeca-1,4-dien-2-yl]-2-chloroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(benzylsulfanyl)-1,5-dicyano-3-azaspiro[5.5]undeca-1,4-dien-2-yl]-2-chloroacetamide is a useful research compound. Its molecular formula is C21H21ClN4OS and its molecular weight is 412.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Spirocyclic Compounds : The synthesis of spirocyclic compounds, including oxetane-fused benzimidazoles and ethynylazaspirocycloundecenes, has been a subject of interest due to their potential pharmacological properties and applications in material science. These compounds, similar in complexity to the compound , demonstrate the versatility of spirocyclic frameworks in drug design and synthesis of novel materials (M. Gurry et al., 2015); (R. Butlin et al., 1988).
Crystal Structures and Configurations : The determination of crystal structures and configurations of cyclohexane-based γ-spirolactams showcases the importance of structural analysis in understanding the properties and potential applications of complex spirocyclic compounds. These analyses are crucial for the design and synthesis of compounds with specific desired properties (Tobias Krueger et al., 2019).
Potential Applications
Antiviral and Anticonvulsant Activities : Spirocyclic compounds have been evaluated for their antiviral and anticonvulsant activities, demonstrating the potential of these structures in the development of new therapeutic agents. Studies on spirothiazolidinone derivatives and N-acyliminium ions indicate the versatility and potential of spirocyclic compounds in medicinal chemistry (Çağla Begüm Apaydın et al., 2020); (H. Abe et al., 2009).
Synthetic Methodologies : The development of novel synthetic methodologies for the preparation of spirocyclic and azaspirocyclic compounds highlights the ongoing research interest in expanding the toolkit for synthesizing complex molecules. This research not only contributes to the field of organic synthesis but also opens up new pathways for the creation of compounds with potential biological and material applications (Egoitz Conde et al., 2015).
Mechanism of Action
Target of action
The compound contains a spiro[5.5]undecane core, which is a structural motif found in various bioactive molecules. The presence of benzylthio and dicyano groups could potentially interact with certain biological targets, but without specific studies, it’s hard to predict the exact targets .
properties
IUPAC Name |
N-(4-benzylsulfanyl-1,5-dicyano-3-azaspiro[5.5]undeca-1,4-dien-2-yl)-2-chloroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN4OS/c22-11-18(27)25-19-16(12-23)21(9-5-2-6-10-21)17(13-24)20(26-19)28-14-15-7-3-1-4-8-15/h1,3-4,7-8,26H,2,5-6,9-11,14H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVPWIGACOWEWJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)C(=C(NC(=C2C#N)SCC3=CC=CC=C3)NC(=O)CCl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.